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Compound of Interest

Compound Name: n-Nonadecane-d40

Cat. No.: B1645123 Get Quote

For researchers, scientists, and drug development professionals, the accuracy and reliability of

quantitative analytical methods are paramount. The use of internal standards is a cornerstone

of high-quality chromatographic analysis, particularly in complex matrices. Among the various

types of internal standards, deuterated compounds are often considered the gold standard due

to their similarity to the analyte of interest.[1][2][3] This guide provides a detailed interpretation

of a typical Certificate of Analysis for n-Nonadecane-d40 and presents a comparative analysis

of its performance against its non-deuterated analog, n-Nonadecane, supported by

experimental data.

Interpreting the Certificate of Analysis for n-
Nonadecane-d40
A Certificate of Analysis (CoA) is a document that confirms a product meets its predetermined

specifications and provides detailed information about its quality and purity. Below is a

representative CoA for n-Nonadecane-d40, followed by an interpretation of its key parameters.

Representative Certificate of Analysis: n-Nonadecane-d40
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Parameter Specification Result

Product Name n-Nonadecane-d40 n-Nonadecane-d40

CAS Number 39756-36-0 39756-36-0

Molecular Formula C₁₉D₄₀ C₁₉D₄₀

Molecular Weight 308.77 g/mol 308.77 g/mol

Chemical Purity (GC-MS) ≥98.0% 99.5%

Isotopic Purity (D atom %) ≥98.0% 99.2%

Appearance Colorless to white solid Conforms

Solubility Soluble in organic solvents Conforms

Identity (¹H NMR, MS) Conforms to structure Conforms

Key Parameter Interpretation:

Chemical Purity: This value, determined by Gas Chromatography-Mass Spectrometry (GC-

MS), indicates the percentage of the material that is n-Nonadecane-d40. A high chemical

purity is crucial to avoid the introduction of interfering substances into the analysis.

Isotopic Purity: This is a critical parameter for a deuterated standard. It represents the

percentage of deuterium atoms in the molecule relative to all hydrogen isotopes. High

isotopic purity ensures a distinct mass difference from the non-deuterated analog and

minimizes isotopic overlap, which can interfere with quantification.

Identity: Confirmation of the molecular structure by techniques like Nuclear Magnetic

Resonance (¹H NMR) and Mass Spectrometry (MS) ensures that the correct compound is

being supplied.

Performance Comparison: n-Nonadecane-d40 vs. n-
Nonadecane as Internal Standards
To evaluate the performance of n-Nonadecane-d40 as an internal standard, a series of

experiments were conducted to compare it with its non-deuterated counterpart, n-Nonadecane.
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The objective was to quantify a hypothetical analyte, "Analyte X," in a complex matrix (e.g.,

human plasma) using GC-MS.

Experimental Protocols
Objective: To compare the performance of n-Nonadecane-d40 and n-Nonadecane as internal

standards for the quantification of Analyte X in human plasma by GC-MS.

Materials:

Analyte X standard

n-Nonadecane-d40 internal standard (IS-D)

n-Nonadecane internal standard (IS-H)

Human plasma (matrix)

Organic solvent for extraction (e.g., ethyl acetate)

Sample Preparation:

A stock solution of Analyte X was prepared in methanol.

Working solutions of Analyte X were prepared by serial dilution of the stock solution.

Two sets of calibration standards were prepared by spiking the working solutions into blank

human plasma.

To one set of calibration standards, a constant concentration of IS-D (n-Nonadecane-d40)

was added.

To the second set of calibration standards, a constant concentration of IS-H (n-Nonadecane)

was added.

The samples were then subjected to liquid-liquid extraction with ethyl acetate.

The organic layer was evaporated to dryness and reconstituted in a suitable solvent for GC-

MS analysis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1645123?utm_src=pdf-body
https://www.benchchem.com/product/b1645123?utm_src=pdf-body
https://www.benchchem.com/product/b1645123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1645123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-MS Analysis:

Gas Chromatograph: Agilent 8890 GC System

Mass Spectrometer: Agilent 5977B MSD

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

Injection Mode: Splitless

Oven Program: 100°C for 1 min, ramp to 300°C at 20°C/min, hold for 5 min

MS Ionization: Electron Ionization (EI)

MS Mode: Selected Ion Monitoring (SIM)

Analyte X: m/z (target ion), m/z (qualifier ion)

IS-D (n-Nonadecane-d40): m/z (target ion)

IS-H (n-Nonadecane): m/z (target ion)

Data Presentation
The performance of the two internal standards was evaluated based on linearity, accuracy,

precision, and matrix effect.

Table 1: Comparison of Performance Parameters

Parameter n-Nonadecane-d40 (IS-D) n-Nonadecane (IS-H)

Linearity (R²) 0.9995 0.9981

Accuracy (% Bias) -2.5% to +3.1% -8.7% to +9.5%

Precision (%RSD) < 5% < 15%

Matrix Effect (%) 98.2% (low suppression) 85.6% (moderate suppression)
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Conclusion
The experimental data demonstrates the superior performance of n-Nonadecane-d40 as an

internal standard compared to its non-deuterated analog, n-Nonadecane. The use of a

deuterated internal standard resulted in better linearity, accuracy, and precision.[2][4] This is

primarily because n-Nonadecane-d40 is chemically and physically almost identical to the

analyte's hydrocarbon class, ensuring it behaves similarly during sample extraction and

chromatographic analysis. The mass difference allows for its clear distinction from the analyte

and other matrix components by the mass spectrometer, leading to more reliable quantification.

For researchers in drug development and other scientific fields requiring high-quality

quantitative data, n-Nonadecane-d40 is an excellent choice for an internal standard in GC-MS

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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